Cas no 2248782-51-4 (rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2248782-51-4
• MF: C₁₁H₁₃FN₂O₅S
• MW: 304.294725179672
• CID: 6173318
• PubChem ID: 165870774
• Update Time: 2025-10-29

rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-[4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl]-4-methylpyrrolidine-3-carboxylic acid
• Z3071639983
• EN300-26600876
• 2248782-51-4

• Inchi： 1S/C11H13FN2O5S/c1-6-4-14(5-8(6)11(16)17)10(15)9-2-7(3-13-9)20(12,18)19/h2-3,6,8,13H,4-5H2,1H3,(H,16,17)/t6-,8-/m1/s1
• InChI Key： ZXQFDMHSAZSYNA-HTRCEHHLSA-N
• SMILES： S(C1=CNC(=C1)C(N1C[C@@H](C(=O)O)[C@H](C)C1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 304.05292086g/mol
• Monoisotopic Mass: 304.05292086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų

Additional information on rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2248782-51-4)

rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2248782-51-4) is a structurally complex and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of functional groups, including a fluorosulfonyl moiety, a pyrrole-2-carbonyl unit, and a 4-methylpyrrolidine-3-carboxylic acid backbone, which collectively contribute to its potential applications in pharmaceutical research. The compound's stereochemistry, denoted by the (3R,4R) configuration, further underscores its relevance in the development of enantioselective therapeutics.

In recent years, the demand for novel small molecule inhibitors and protease-targeting agents has surged, driven by the need for innovative treatments for diseases such as cancer, viral infections, and autoimmune disorders. rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid has emerged as a promising candidate due to its ability to interact with key enzymatic targets. Researchers are particularly interested in its fluorosulfonyl group, which can act as a reactive handle for covalent binding to proteins, a mechanism that has been exploited in the design of next-generation irreversible inhibitors.

The synthesis and characterization of rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid require advanced techniques in organic chemistry, including multi-step synthetic routes and precise stereochemical control. The compound's CAS No. 2248782-51-4 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance. Given its complex structure, researchers often employ NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and configuration.

One of the most compelling aspects of this compound is its potential role in targeted drug delivery systems. The pyrrole-2-carbonyl moiety, for instance, can be functionalized to enhance solubility or bioavailability, addressing common challenges in drug formulation. Additionally, the 4-methylpyrrolidine-3-carboxylic acid segment may contribute to improved pharmacokinetic properties, such as metabolic stability and tissue penetration. These attributes make rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid a valuable scaffold for the development of bioconjugates and prodrugs.

From a commercial perspective, the compound's niche applications have led to growing interest among pharmaceutical manufacturers and contract research organizations (CROs). Its inclusion in high-throughput screening libraries underscores its potential to yield lead compounds for various therapeutic areas. Moreover, the rise of AI-driven drug discovery platforms has further amplified the demand for structurally diverse molecules like rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid, as these tools can predict novel interactions and optimize molecular properties.

In conclusion, rac-(3R,4R)-1-4-(fluorosulfonyl)-1H-pyrrole-2-carbonyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2248782-51-4) represents a cutting-edge example of modern medicinal chemistry. Its intricate design and multifunctional architecture position it as a key player in the quest for innovative therapeutics. As research continues to unravel its full potential, this compound is poised to make significant contributions to the advancement of precision medicine and personalized healthcare.